Cas no 1093647-41-6 (m-PEG7-CH2CH2COOH)

m-PEG7-CH2CH2COOH structure
m-PEG7-CH2CH2COOH structure
Product Name:m-PEG7-CH2CH2COOH
CAS No:1093647-41-6
MF:C18H36O10
MW:412.472447395325
MDL:MFCD13184957
CID:1016436
Update Time:2025-04-20

m-PEG7-CH2CH2COOH Chemical and Physical Properties

Names and Identifiers

    • MPEG7-CH2CH2COOH
    • 2,5,8,11,14,17,20,23-Octaoxahexacosan-26-oic acid,MeO-(dPEG8)-COOH
    • 4,7,10,13,16,19,22,25-Octaoxahexacosanoic acid
    • mPEG7-propionic acid
    • m-PEG8-acid
    • m-PEG8-COOH
    • SY251151
    • 3-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
    • 2,5,8,11,14,17,20,23-Octaoxahexacosan-26-oic acid
    • m-PEG7-CH2CH2COOH
    • MDL: MFCD13184957
    • Inchi: 1S/C18H36O10/c1-21-4-5-23-8-9-25-12-13-27-16-17-28-15-14-26-11-10-24-7-6-22-3-2-18(19)20/h2-17H2,1H3,(H,19,20)
    • InChI Key: JHUSQXBQANBSDC-UHFFFAOYSA-N
    • SMILES: O(CCOCCOCCOCCC(=O)O)CCOCCOCCOCCOC

Computed Properties

  • Exact Mass: 412.23084734 g/mol
  • Monoisotopic Mass: 412.23084734 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 24
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 412.5
  • XLogP3: -1.5
  • Topological Polar Surface Area: 111

Experimental Properties

  • Density: 1.111±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Soluble (998 g/l) (25 º C),

m-PEG7-CH2CH2COOH Pricemore >>

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